Cas no 697806-98-7 (2-Methylimidazole-d5 (Major))

• Product Name: 2-Methylimidazole-d5 (Major)
• CAS No: 697806-98-7
• MF: C₄H₆N₂
• MW: 87.1346487998962
• CID: 1063872
• PubChem ID: 57636742
• Update Time: 2025-04-20

2-Methylimidazole-d5 (Major) Chemical and Physical Properties

Names and Identifiers

• 2-Methylimidazole-d5
• 2-Methylimidazole-d5 (Major)
• 4,5-dideuterio-2-(trideuteriomethyl)-1H-imidazole
• NSC 21394-d5
• 1H-2-Methylimidazole-d5
• 2MZ-PW-d5
• Actiron 2MI-d5
• Curezol 2MZ-d5
• Curezol 2MZ-P-d5
• Denka CN 25-d5
• Epicure MI 2-d5
• Epikure MI 2-d5
• Imicure AMI 2-d5
• 697806-98-7
• DTXSID10727377
• 2-(~2~H_3_)Methyl(4,5-~2~H_2_)-1H-imidazole
• 2-(?H?)methyl(4,5-?H?)-1H-imidazole

• Inchi： 1S/C4H6N2/c1-4-5-2-3-6-4/h2-3H,1H3,(H,5,6)/i1D3,2D,3D
• InChI Key： LXBGSDVWAMZHDD-RHIBPKLGSA-N
• SMILES： N1C([2H])=C([2H])N=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 82.05310
• Monoisotopic Mass: 87.084481930g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 267.0±9.0 °C at 760 mmHg
• Flash Point: 144.9±5.1 °C
• PSA: 28.68000
• LogP: 0.71810
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Methylimidazole-d5 (Major) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles